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Abstract

Tetramethylammonium acetate hydrate is a quaternary ammonium salt that has found utility
in various chemical and biochemical applications. This technical guide provides a
comprehensive overview of its discovery, history, physicochemical properties, and the
experimental protocols for its synthesis and characterization. While direct involvement in
specific signaling pathways is not prominently documented in the current scientific literature, its
role as a biochemical reagent and its material properties continue to be of interest to the
scientific community. This document summarizes key quantitative data in structured tables and
provides detailed methodologies for relevant experiments.

Introduction

Tetramethylammonium acetate, the salt formed from the tetramethylammonium cation and the
acetate anion, is a compound with applications ranging from organic synthesis to its use as a
biochemical reagent. Its hydrated form, most commonly the monohydrate, is of particular
interest due to its physical and chemical properties. This guide delves into the historical context
of its discovery, its synthesis, and its key characteristics.
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Discovery and History

The specific discovery of tetramethylammonium acetate hydrate is not well-documented in a
singular, seminal publication. Its history is intrinsically linked to the broader discovery and
characterization of quaternary ammonium salts in the mid-19th century.

The pioneering work of the German chemist August Wilhelm von Hofmann in the 1850s laid the
foundation for our understanding of quaternary ammonium compounds. In 1851, Hofmann
reported the reaction of tertiary amines with alkyl iodides to form what he termed "ammonium
bases," which were, in fact, quaternary ammonium salts. This process, now known as Hofmann
exhaustive methylation, was a pivotal discovery in organic chemistry.

Following Hofmann's work, the synthesis of various quaternary ammonium salts with different
anions became a logical extension of his findings. The preparation of tetramethylammonium
acetate would have been a straightforward acid-base reaction, neutralizing
tetramethylammonium hydroxide with acetic acid. While the exact first synthesis of the acetate
salt is not clearly recorded, it is a direct descendant of Hofmann's foundational research.

The hydrated form, specifically the monohydrate, would have been identified through
subsequent characterization studies, likely involving elemental analysis and observation of its
hygroscopic nature.
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Reactants
Tetramethylammonium Hydroxide Glacial Acetic Acid
(in Methanol) (in Methanol)
Reaction

Mix and Stir

Heat (e.g., 40°C)

Work-up and Purification

Filtration

(Rotary Evaporation]
(Wash with Diethyl Ether]
(Dry under Vacuum)
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetramethylammonium
Acetate Hydrate: Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2566039#discovery-and-history-of-
tetramethylammonium-acetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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